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Cephalochromin Properties & Bioactivity

Property | Aspect Description / Value
Compound Type Bis-naphtho-y-pyrone type mycotoxin [1] [2]
Production Context Specifically enhanced in the co-culture of Plenodomus influorescens

and Pyrenochaeta nobilis [1] [2]

Anti-Phytopathogenic
Activity (ICso)

- Xanthomonas campestris 0.9 pg/mL [1] [2]
(bacterium)

- Phytophthora infestans 1.7 pg/mL [1] [2]
(oomycete)

Experimental Workflow for Discovery
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The discovery of cephalochromin followed a targeted co-culture strategy based on comparative

metabolomics and bioactivity screening. The diagram below outlines the key steps in this workflow.

Start: 8 Marine Sediment-Derived Fungi

End: Identification of Cephalochromin
and other induced metabolites
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Detailed Experimental Protocols

For researchers seeking to replicate or adapt these methods, here is a detailed breakdown of the key

experimental procedures cited.

Fungal Co-cultivation on Solid Media

e Strains Used: Eight marine sediment-derived fungi, including the final prioritized pair: Plenodomus
influorescens (classified as "strong") and Pyrenochaeta nobilis (classified as "weak") [1] [2].

e Culture Medium: Potato Dextrose Agar (PDA) [1] [2] [3].

¢ Inoculation: Fungal plugs (2 mm) from pre-cultures were placed on opposite sides of the Petri dish
[3].

¢ Incubation: Cultures were grown in the dark at 21°C for 21 days [1] [2].

Metabolite Extraction from Solid Agar

e Extraction Solvent: Ethyl acetate (EtOAc) [1] [2].

¢ Procedure: The entire agar culture (both mycelia and agar) was cut into small pieces and soaked in
ethyl acetate. The solvent was then decanted and evaporated under vacuum to obtain the crude
extract [1].

Comparative Metabolomics & Molecular Networking

¢ Analytical Instrumentation: Ultra-Performance Liquid Chromatography coupled to High-Resolution
Mass Spectrometry (UPLC-QToF-HRMS/MS) [4].

e Data Processing: LC-MS data from mono- and co-cultures were processed and analyzed using
molecular networking on the Global Natural Products Social Molecular Networking (GNPS)
platform. This technique clusters MS/MS spectra based on similarity, visually highlighting metabolites
that are unique to or upregulated in the co-culture [1] [4].

Bioactivity-Guided Fractionation
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¢ Anti-phytopathogenic Assay: Crude extracts and fractions were tested for growth inhibition against
a panel of phytopathogens, including the bacterium Xanthomonas campestris and the oomycete
Phytophthora infestans [1] [2].

¢ Isolation: The crude extract from the large-scale co-culture was fractionated using chromatographic
techniques (e.g., HPLC). The fraction showing the most potent activity was further purified to isolate
the active compound, cephalochromin [1] [2].

e Structure Elucidation: The structure of cephalochromin was determined by interpreting data from
Nuclear Magnetic Resonance (NMR) spectroscopy, High-Resolution Mass Spectrometry (HRMS),
and optical rotation ([a]D) analysis [1] [2].

The key advantage of this methodology is its systematic nature. By pre-screening individual fungi and
strategically pairing "strong" and "weak" performers, researchers can efficiently prioritize co-cultures that

are most likely to produce novel or induced bioactive metabolites [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s560021?utm_src=pdf-bulk
https://www.smolecule.com/products/s560021?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

